Cas no 3325-33-5 (1,2,3-trithiane)

• Product Name: 1,2,3-trithiane
• CAS No: 3325-33-5
• MF: C₃H₆S₃
• MW: 138.274736881256
• CID: 917768
• PubChem ID: 123186
• Update Time: 2025-04-19

1,2,3-trithiane Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trithiane
• N-Trithiane, 8CI
• SCHEMBL1041232
• TYP41AL8SG
• V-TRITHIANE
• DTXSID00954892
• UNII-TYP41AL8SG
• 1,2,3-trithiacyclohexane
• BVOMRRWJQOJMPA-UHFFFAOYSA-N
• Q27119769
• trithiane
• CHEBI:39194
• 1,2,3-Trithian
• 3325-33-5

• Inchi： 1S/C3H6S3/c1-2-4-6-5-3-1/h1-3H2
• InChI Key： BVOMRRWJQOJMPA-UHFFFAOYSA-N
• SMILES： S1CCCSS1

Computed Properties

• Exact Mass: 137.96328
• Monoisotopic Mass: 137.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes Trithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes